Cas no 887588-63-8 (4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-)
887588-63-8 structure
Product Name:4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
CAS No:887588-63-8
MF:C13H20N2O
MW:220.310703277588
CID:713499
PubChem ID:16783334
Update Time:2025-04-19
4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-
- 1-(3-AMINOMETHYL-BENZYL)-PIPERIDIN-4-OL
- 1-[[3-(aminomethyl)phenyl]methyl]piperidin-4-ol
- 887588-63-8
- 1-{[3-(AMINOMETHYL)PHENYL]METHYL}PIPERIDIN-4-OL
- AKOS000138978
- 1-(3-aminomethylbenzyl)piperidin-4-ol
- SCHEMBL7761231
- DTXSID90588423
-
- MDL: MFCD06656910
- Inchi: 1S/C13H20N2O/c14-9-11-2-1-3-12(8-11)10-15-6-4-13(16)5-7-15/h1-3,8,13,16H,4-7,9-10,14H2
- InChI Key: FZBAJTZKEDTSPJ-UHFFFAOYSA-N
- SMILES: OC1CCN(CC2C=CC=C(CN)C=2)CC1
Computed Properties
- Exact Mass: 220.157563266g/mol
- Monoisotopic Mass: 220.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.5
- Topological Polar Surface Area: 49.5Ų
4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
887588-63-8 (4-Piperidinol,1-[[3-(aminomethyl)phenyl]methyl]-) Related Products
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